Cas no 2411337-45-4 ((E)-4-(Dimethylamino)-N-[2-(oxolan-3-yl)-1-phenylethyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[2-(oxolan-3-yl)-1-phenylethyl]but-2-enamide
• CAS No: 2411337-45-4
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 5359269
• PubChem ID: 146076708
• Update Time: 2025-06-13

(E)-4-(Dimethylamino)-N-[2-(oxolan-3-yl)-1-phenylethyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952172849
• (2E)-4-(dimethylamino)-N-[2-(oxolan-3-yl)-1-phenylethyl]but-2-enamide
• (E)-4-(Dimethylamino)-N-[2-(oxolan-3-yl)-1-phenylethyl]but-2-enamide

• Inchi： 1S/C18H26N2O2/c1-20(2)11-6-9-18(21)19-17(13-15-10-12-22-14-15)16-7-4-3-5-8-16/h3-9,15,17H,10-14H2,1-2H3,(H,19,21)/b9-6+
• InChI Key： LOHGWFZMQVXGQP-RMKNXTFCSA-N
• SMILES： O1CCC(C1)CC(C1C=CC=CC=1)NC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 362
• XLogP3: 2
• Topological Polar Surface Area: 41.6

Additional information on (E)-4-(Dimethylamino)-N-[2-(oxolan-3-yl)-1-phenylethyl]but-2-enamide

Comprehensive Overview of (E)-4-(Dimethylamino)-N-[2-(oxolan-3-yl)-1-phenylethyl]but-2-enamide (CAS No. 2411337-45-4)

The compound (E)-4-(Dimethylamino)-N-[2-(oxolan-3-yl)-1-phenylethyl]but-2-enamide (CAS No. 2411337-45-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a dimethylamino group and an oxolan-3-yl moiety, this compound exhibits potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its but-2-enamide backbone, which is known for its role in modulating biological activity.

In recent years, the demand for novel bioactive compounds has surged, driven by advancements in AI-driven drug discovery and computational chemistry. The (E)-4-(Dimethylamino)-N-[2-(oxolan-3-yl)-1-phenylethyl]but-2-enamide aligns with this trend, as its structure is amenable to molecular docking studies and structure-activity relationship (SAR) analyses. These techniques are frequently searched by users exploring innovative therapeutic agents or targeted drug design.

The phenylethyl segment of the molecule further enhances its relevance in neuroscience research, where similar scaffolds are investigated for their potential effects on neurotransmitter receptors. This has led to increased interest in the compound’s possible role in neurological disorders, a hot topic in both academic and pharmaceutical circles. Additionally, the oxolan-3-yl group contributes to the molecule’s solubility and bioavailability, critical factors in preclinical development.

From a synthetic perspective, (E)-4-(Dimethylamino)-N-[2-(oxolan-3-yl)-1-phenylethyl]but-2-enamide presents an intriguing challenge for organic chemists. Its stereochemistry and functional group diversity make it a valuable candidate for asymmetric synthesis and catalysis studies. These areas are frequently explored in search queries related to green chemistry and sustainable synthesis, reflecting the growing emphasis on environmentally friendly methodologies.

The compound’s CAS No. 2411337-45-4 is often referenced in patent literature and scientific databases, underscoring its commercial and academic significance. As the pharmaceutical industry shifts toward personalized medicine and precision therapeutics, molecules like this one are likely to play a pivotal role. Its compatibility with high-throughput screening platforms further enhances its appeal for modern drug development pipelines.

In summary, (E)-4-(Dimethylamino)-N-[2-(oxolan-3-yl)-1-phenylethyl]but-2-enamide represents a compelling subject of study at the intersection of chemistry, biology, and medicine. Its multifaceted properties and alignment with current research trends make it a compound worth watching in the evolving landscape of bioactive molecules and therapeutic innovation.